Cas no 52225-36-2 ((4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate)

(4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate structure
52225-36-2 structure
Product Name:(4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate
CAS No:52225-36-2
MF:C17H26O4
MW:294.385945796967
CID:1579939
PubChem ID:187844
Update Time:2025-04-21

(4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate Chemical and Physical Properties

Names and Identifiers

    • (4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate
    • 9,10-Dihydrotrichodermin
    • 12,13-Epoxytrichothecan-4-yl acetate
    • 52225-36-2
    • Trichothecan-4-ol, 12,13-epoxy-, acetate, (4beta)-
    • DTXSID30966605
    • Inchi: 1S/C17H26O4/c1-10-5-6-15(3)12(7-10)21-14-8-13(20-11(2)18)16(15,4)17(14)9-19-17/h10,12-14H,5-9H2,1-4H3/t10-,12-,13-,14-,15+,16-,17?/m1/s1
    • InChI Key: NPYXESDPPILFKU-FQZGTLGNSA-N
    • SMILES: O1CC21[C@H]1C[C@H]([C@]2(C)[C@@]2(C)CC[C@@H](C)C[C@H]2O1)OC(C)=O

Computed Properties

  • Exact Mass: 294.18310931g/mol
  • Monoisotopic Mass: 294.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.1Ų
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